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Compound of Interest

Compound Name: Bis(2-hexyldecyl) adipate

Cat. No.: B15466299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the comprehensive

evaluation of adipate ester properties, crucial for their application as plasticizers, particularly in

sensitive contexts such as medical devices and pharmaceutical packaging. The following

sections detail methodologies for assessing physical, chemical, toxicological, and

biodegradable characteristics.

Physical Properties Assessment
The primary function of adipate esters as plasticizers is to enhance the flexibility and

processability of polymers. Key physical properties include their efficiency in lowering the glass

transition temperature (Tg) of the polymer matrix and their compatibility with the host polymer.

Table 1: Comparative Physical Properties of Common
Adipate Esters
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Property
Di(2-ethylhexyl) adipate
(DEHA/DOA)

Diisononyl adipate (DINA)

Molecular Formula C₂₂H₄₂O₄ C₂₄H₄₆O₄

Molar Mass ( g/mol ) 370.57 398.6

Appearance
Colorless to pale yellow oily

liquid
Clear, oily liquid

Density ( kg/m ³) 920 916-922

Boiling Point (°C) 214 225-235

Melting Point (°C) -67.8 -70

Flash Point (°C) 196 218

Solubility in Water 0.78 mg/L (22 °C)[1] Insoluble

Experimental Protocol: Determination of Glass
Transition Temperature (Tg) by Differential Scanning
Calorimetry (DSC)
This protocol outlines the procedure for determining the effect of adipate esters on the glass

transition temperature of Polyvinyl Chloride (PVC).

Objective: To measure the Tg of PVC formulations plasticized with various adipate esters to

assess their plasticizing efficiency.

Materials and Equipment:

Differential Scanning Calorimeter (DSC)

Aluminum DSC pans and lids

Microbalance

PVC resin powder
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Adipate ester plasticizers (e.g., DEHA, DINA)

Dryer or vacuum oven

Procedure:

Sample Preparation:

Prepare PVC/adipate ester blends at desired weight percentages (e.g., 10 wt%, 20 wt%).

Thoroughly mix the PVC powder and liquid plasticizer.

Heat the mixture in an oven at 120-140°C for 6-12 minutes with agitation to ensure

homogeneity.

Allow the plasticized PVC samples to cool to room temperature.

DSC Analysis:

Accurately weigh 6-8 mg of the plasticized PVC sample into an aluminum DSC pan.

Seal the pan with a lid.

Place the sample pan and an empty reference pan into the DSC cell.

Set the temperature program:

Equilibrate at a low temperature, for example, -40°C.

Ramp the temperature up to a point above the expected Tg, for instance, 120°C, at a

heating rate of 10°C/min.[2]

Cool the sample back down to the starting temperature at a rate of 10°C/min.

Perform a second heating scan under the same conditions as the first to erase the

thermal history of the sample.

Data Analysis:
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The glass transition is observed as a step-like change in the baseline of the heat flow

versus temperature curve from the second heating scan.

Determine the Tg as the midpoint of this transition.

Compare the Tg values of the plasticized samples to that of unplasticized PVC (typically

around 80°C) to quantify the plasticizing effect.[3] A greater reduction in Tg indicates

higher plasticizing efficiency.

Chemical Identification and Quantification
Spectroscopic and chromatographic techniques are essential for the identification and

quantification of adipate esters, both in their pure form and within a polymer matrix.

Experimental Protocol: Fourier-Transform Infrared
(FTIR) Spectroscopy for Adipate Ester Identification
Objective: To identify the characteristic functional groups of adipate esters and to confirm their

presence in a polymer blend.

Materials and Equipment:

FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory

Adipate ester samples

Plasticized polymer samples

Software for spectral analysis

Procedure:

Sample Preparation:

For liquid adipate esters, a small drop can be placed directly on the ATR crystal.

For plasticized polymer films, a small section of the film is pressed firmly against the ATR

crystal.
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Spectral Acquisition:

Collect a background spectrum of the empty ATR crystal.

Place the sample on the ATR crystal and collect the sample spectrum.

Typically, spectra are collected over a range of 4000-600 cm⁻¹ with a resolution of 4 cm⁻¹.

Spectral Analysis:

Identify the characteristic absorption bands for adipate esters:

A strong peak around 1735 cm⁻¹ corresponding to the C=O (ester carbonyl) stretching

vibration.[4]

Bands in the 2960-2850 cm⁻¹ region due to C-H stretching of the alkyl chains.

Vibrations of the C-O-C ester fragment around 1175 cm⁻¹.

Experimental Workflow for Adipate Ester Evaluation
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Phase 1: Synthesis & Characterization

Phase 2: Physical Property Testing

Phase 3: Performance & Safety Assessment

Phase 4: Final Evaluation

Synthesis of Novel
Adipate Ester

Purification

Structural Characterization
(FTIR, NMR, MS)

Blending with Polymer
(e.g., PVC)

DSC Analysis
(Glass Transition Temp.)

Mechanical Testing
(Tensile Strength, Elongation)

Migration Studies

Biodegradability Testing
(OECD 301F)

Toxicological Assessment
(e.g., OECD 403)

Data Analysis &
Comparison

Decision on Application
Suitability
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Caption: A generalized workflow for the evaluation of a novel adipate ester plasticizer.
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Biodegradability Assessment
The environmental fate of adipate esters is a critical consideration. "Ready biodegradability"

tests are designed to assess if a substance will undergo rapid and ultimate biodegradation in

an aerobic aqueous environment.

Experimental Protocol: OECD Test Guideline 301F -
Manometric Respirometry Test
Objective: To determine the ready biodegradability of an adipate ester by measuring oxygen

consumption.

Materials and Equipment:

Manometric respirometer (e.g., BOD OxiTop® system)

Incubator set to 22 ± 1°C

Mineral medium

Activated sludge from a domestic wastewater treatment plant (as inoculum)

Test substance (adipate ester)

Reference substance (e.g., aniline)

CO₂ absorbent (e.g., potassium hydroxide pellets)

Procedure:

Preparation:

Prepare the mineral medium according to the OECD 301 guideline.

Prepare the inoculum from fresh activated sludge, typically washed and aerated.

Set up test vessels containing:
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Test substance + inoculum in mineral medium

Inoculum only (blank control)

Reference substance + inoculum in mineral medium (positive control)

Incubation:

Add a CO₂ absorbent to a separate container within each sealed test vessel.

Incubate the vessels in the dark at a constant temperature (22 ± 1°C) for 28 days.

Continuously stir the contents of the vessels.

Measurement:

The respirometer measures the pressure decrease resulting from oxygen consumption by

the microorganisms.

Record oxygen uptake at regular intervals throughout the 28-day period.

Data Analysis:

Calculate the percentage of biodegradation as the ratio of the measured biological oxygen

demand (BOD) to the theoretical oxygen demand (ThOD) of the test substance.

A substance is considered "readily biodegradable" if it reaches at least 60%

biodegradation within a 10-day window, which itself must be within the 28-day test period.

Toxicological Assessment
For adipate esters intended for use in applications with potential for human contact, such as

medical devices or food packaging, a thorough toxicological evaluation is mandatory.

Experimental Protocol: OECD Test Guideline 403 - Acute
Inhalation Toxicity
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Objective: To assess the health hazards associated with a single, short-term inhalation

exposure to an adipate ester.

Materials and Equipment:

Inhalation exposure chamber (nose-only or whole-body)

Aerosol generation system

Animal species (typically rats)

Observation cages

Analytical equipment for determining the concentration of the test substance in the chamber

atmosphere

Procedure:

Animal Acclimatization:

Healthy young adult rats are acclimatized to laboratory conditions for at least 5 days.[5]

Exposure:

Animals are exposed to the test substance, generated as an aerosol at a specific

concentration, for a standard duration, typically 4 hours.[1][5][6]

A control group is exposed to clean, filtered air under the same conditions.

Observation:

Following exposure, animals are observed for a period of 14 days.[1][5][6]

Observations include mortality, clinical signs of toxicity (e.g., changes in respiration,

behavior), and body weight changes.

Necropsy:
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At the end of the observation period, all animals are humanely euthanized and subjected

to a gross necropsy.

Data Analysis:

The primary endpoint is the LC50 (median lethal concentration), which is the concentration

estimated to cause mortality in 50% of the exposed animals.[1]

The results are used for hazard classification and labeling.

Decision Tree for Adipate Ester Analysis

What is the analytical goal?

Identify functional groups
or confirm presence?

Quantify in a mixture
or determine purity?

Assess thermal properties
(e.g., plasticizing effect)?

FTIR / FT-Raman Spectroscopy GC-MS / HPLC Differential Scanning
Calorimetry (DSC)

Click to download full resolution via product page

Caption: A decision tree for selecting the appropriate analytical technique for adipate ester

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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